Cas no 77177-26-5 (Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester)

Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester structure
77177-26-5 structure
Product Name:Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
CAS No:77177-26-5
MF:C11H12N4O2
MW:232.23858165741
CID:1783682
PubChem ID:3761737
Update Time:2025-04-21

Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
    • ethyl 2-(5-methyltetrazol-1-yl)benzoate
    • HMS2801G10
    • SCHEMBL6099859
    • ALBB-035240
    • 1-(2'-carbethoxyphenyl)-5-methyltetrazole
    • ethyl- 2-(5-methyl-1H-tetrazol-1-yl)benzoate
    • DTXSID10396062
    • ethyl-2-(5-methyl-1H-tetrazol-1-yl)benzoate
    • 2-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
    • SMR000426860
    • CHEMBL1307657
    • AKOS000275852
    • STL324817
    • MLS001029902
    • ethyl 2-(5-methyl-1H-tetrazol-1-yl)benzoate
    • JQPAALBDXTUHTI-UHFFFAOYSA-N
    • 77177-26-5
    • Inchi: 1S/C11H12N4O2/c1-3-17-11(16)9-6-4-5-7-10(9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
    • InChI Key: JQPAALBDXTUHTI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1N1C(C)=NN=N1)=O

Computed Properties

  • Exact Mass: 232.09602564g/mol
  • Monoisotopic Mass: 232.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.9Ų
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